N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt

• Molecular Formula: C16H27NNa2O6S2+2
• Molecular Weight: 439.5 g/mol
• IUPAC Name: disodium;4-[3,5-dimethyl-N-(4-sulfobutyl)anilino]butane-1-sulfonic acid
• InChI: InChI=1S/C16H27NO6S2.2Na/c1-14-11-15(2)13-16(12-14)17(7-3-5-9-24(18,19)20)8-4-6-10-25(21,22)23;;/h11-13H,3-10H2,1-2H3,(H,18,19,20)(H,21,22,23);;/q;2*+1
• InChI Key: SXHBILQYQWZSIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N(CCCCS(=O)(=O)O)CCCCS(=O)(=O)O)C.[Na+].[Na+]

Description

N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt is a water-soluble compound widely used in various scientific and industrial applications. It is known for its role as a chromogenic reagent, particularly in the enzymatic determination of hydrogen peroxide .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt involves the reaction of 3,5-dimethylaniline with 1,4-butanesultone under controlled conditions. The reaction typically occurs in the presence of a base, such as sodium hydroxide, to facilitate the formation of the sulfonate groups .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves precise control of reaction conditions, including temperature, pH, and reaction time, to ensure high yield and purity. The final product is usually obtained as a white to slightly yellowish powder with high solubility in water .

Chemical Reactions Analysis

Types of Reactions

N,N-Bis(4-sulfobutyl)-3,5-dimethylaniline, disodium salt undergoes various chemical reactions, including:

Oxidation: It can be oxidized in the presence of hydrogen peroxide, forming colored products that are useful in photometric assays.

Substitution: The compound can participate in substitution reactions where the sulfonate groups can be replaced by other functional groups under specific conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide is a common reagent used in the oxidation of this compound.

Substitution: Substitution reactions may require the presence of strong nucleophiles and appropriate solvents to facilitate the exchange of functional groups.

Major Products

The major products formed from these reactions include various colored derivatives that are useful in analytical chemistry, particularly in the detection and quantification of hydrogen peroxide .

Scientific Research Applications

N,N-Bis(4-s